Cas no 1270341-08-6 (2-amino-2-(quinolin-6-yl)propan-1-ol)

• Product Name: 2-amino-2-(quinolin-6-yl)propan-1-ol
• CAS No: 1270341-08-6
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6223917
• PubChem ID: 129944209
• Update Time: 2025-05-26

2-amino-2-(quinolin-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(quinolin-6-yl)propan-1-ol
• EN300-1870193
• 6-Quinolineethanol, beta-amino-beta-methyl-
• 1270341-08-6
• DTXSID501288652
• 2-AMINO-2-(6-QUINOLYL)PROPAN-1-OL
• F90333

• Inchi： 1S/C12H14N2O/c1-12(13,8-15)10-4-5-11-9(7-10)3-2-6-14-11/h2-7,15H,8,13H2,1H3
• InChI Key： SRPYPRKQVGOKNJ-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC2C(=CC=CN=2)C=1)N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-(quinolin-6-yl)propan-1-ol

Professional Introduction to 2-amino-2-(quinolin-6-yl)propan-1-ol (CAS No. 1270341-08-6)

2-amino-2-(quinolin-6-yl)propan-1-ol, identified by the CAS number 1270341-08-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a unique structural motif combining an amino group, a propanol backbone, and a quinoline moiety, exhibits promising potential in various biochemical applications. The quinoline ring, a well-known pharmacophore, is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of the amino and hydroxyl functional groups further enhances its versatility, making it a valuable scaffold for drug design and development.

The synthesis and characterization of 2-amino-2-(quinolin-6-yl)propan-1-ol have been the subject of extensive research in recent years. The compound's structural features make it an attractive candidate for further exploration in the development of novel therapeutic agents. Specifically, the quinoline moiety has been extensively studied for its antimicrobial, antiviral, and anticancer properties. Researchers have demonstrated that quinoline derivatives can modulate various biological pathways, making them suitable for targeting a wide range of diseases. The addition of an amino group to the quinoline scaffold enhances its solubility and bioavailability, which are critical factors for drug efficacy.

In recent studies, 2-amino-2-(quinolin-6-yl)propan-1-ol has been investigated for its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can disrupt abnormal cell growth and proliferation. The structural framework of 2-amino-2-(quinolin-6-yl)propan-1-ol provides a promising starting point for developing such inhibitors due to its ability to interact with the active sites of kinases.

Moreover, the compound has shown promise in preclinical studies as a potential therapeutic agent for infectious diseases. Quinoline derivatives have a long history of use in treating malaria, and recent research has expanded their application to other infectious diseases caused by bacteria and viruses. The amino and hydroxyl groups in 2-amino-2-(quinolin-6-yl)propan-1-ol contribute to its ability to interact with bacterial enzymes and disrupt essential metabolic pathways, thereby exerting antimicrobial effects.

The pharmacokinetic properties of 2-amino-2-(quinolin-6-yl)propan-1-ol are also of great interest. Studies have indicated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and reasonable metabolic stability. These characteristics are essential for ensuring that the drug reaches effective concentrations at the target site and remains stable within the body long enough to exert its therapeutic effect. Additionally, the compound's solubility profile suggests that it may be suitable for formulation into various dosage forms, enhancing patient compliance.

In conclusion, 2-amino-2-(quinolin-6-yl)propan-1-ol (CAS No. 1270341-08-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug development, with potential applications in oncology, infectious diseases, and other therapeutic areas. Ongoing research continues to explore its full therapeutic potential, paving the way for novel treatments that could improve patient outcomes worldwide.